![molecular formula C16H14O3 B3423382 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione CAS No. 29976-82-7](/img/structure/B3423382.png)
1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione
Overview
Description
“1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione” is a chemical compound with the linear formula C16H14O2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of similar compounds has been reported in literature. For instance, the continuous synthesis of 2-(2’-Hydroxy-5’-Methylphenyl)Benzotriazole over Cu/γ-Al2O3 has been studied . The characterizations results obtained for the 20% Cu/γ-Al2O3 sample confirmed that Cu particles are evenly distributed over the surface of γ-Al2O3. A reduction of acid sites in the catalyst favored the selectivity to 2-(2’-hydroxy-5’-methylphenyl)benzotriazole .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C16H14O2 . It has a molecular weight of 238.289 .
Physical and Chemical Properties Analysis
The compound “this compound” has a molecular weight of 238.289 . Another similar compound, 2’-Hydroxy-5’-methylpropiophenone, has a density of 1.079g/cm3, a boiling point of 260.4ºC at 760mmHg, and a flash point of 108ºC .
Scientific Research Applications
Structural Studies and Tautomerism
Research has explored the structural aspects and tautomerism of aryl-substituted 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones, revealing insights into their behavior in both solid phases and in solution. Studies have shown that these compounds predominantly exist in their enolized form in solution, with their structural conformation influenced by substituents. For example, a series studied through nuclear magnetic resonance (NMR) techniques and X-ray crystallography exhibited significant tautomerism and conformations varying with the nature of the aryl substitution (Cunningham et al., 1989).
Asymmetric Hydrogenation
The role of specific functional groups in the asymmetric hydrogenation of derivatives, such as 1-phenylpropane-1,2-dione, has been investigated, highlighting the importance of the hydroxyl group in achieving high enantioselectivity. This research provides valuable insights into the development of chirally modified catalysts for selective hydrogenation processes (Toukoniitty et al., 2004).
Reaction with Urea and Thiourea
Mechanistic studies have examined the reactions of 1-phenylpropane-1,2-dione with urea and thiourea in acid solutions, leading to the formation of various compounds including bicyclic and spiro-compounds. These studies not only unravel the reaction mechanisms but also discuss the tendencies of diol intermediates to eliminate water, contributing to the field of organic synthesis and mechanistic organic chemistry (Butler et al., 1980).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione (HMDB) are the cyclins D1/D3/E and cyclin-dependent kinases (CDKs) 2/4/6 in HeLa cervical cancer cells . These proteins play a crucial role in cell cycle progression and proliferation .
Mode of Action
HMDB interacts with its targets by decreasing the protein expression of cyclins D1/D3/E and CDKs 2/4/6 . It also increases the mRNA and protein levels of CDK inhibitors (p15, p16, p21, and p27), leading to the accumulation of hypophosphorylated retinoblastoma (Rb) protein . This interaction results in a G1 cell cycle arrest .
Biochemical Pathways
HMDB affects the AMP-activated protein kinase (AMPK) and mTOR signaling pathways . It induces autophagy through the modulation of these pathways rather than the class III phosphatidylinositol 3-kinase pathway . The induction of autophagy is linked to apoptosis, as indicated by the suppression of the expression of survivin and Bcl-2 .
Pharmacokinetics
Its molecular weight (1501745) and hydrophilic nature (XlogP: 0) suggest that it may have good bioavailability .
Result of Action
The action of HMDB results in the inhibition of growth in HeLa cervical cancer cells . This is achieved through the induction of a G1 cell cycle arrest and the triggering of autophagy . The compound’s action is tightly linked to apoptosis, as indicated by the suppression of the expression of survivin and Bcl-2 .
Biochemical Analysis
Biochemical Properties
1-(2-Hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione has been found to interact with various biomolecules. It has been reported to decrease the protein expression of cyclins D1/D3/E and cyclin-dependent kinases (CDKs) 2/4/6, and reciprocally increase mRNA and protein levels of CDK inhibitors (p15, p16, p21, and p27) .
Cellular Effects
This compound has been found to inhibit the growth of HeLa cervical cancer cells in a dose- and time-dependent manner . It influences cell function by inducing G1 cell cycle arrest and triggering autophagy .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It induces autophagy via the modulation of AMP-activated protein kinase (AMPK) and mTOR signaling pathway .
Properties
IUPAC Name |
1-(2-hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O3/c1-11-7-8-14(17)13(9-11)16(19)10-15(18)12-5-3-2-4-6-12/h2-9,17H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKAQJPKEOQHKKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(=O)CC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80353081 | |
Record name | 1-(2-hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80353081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30138-75-1, 29976-82-7 | |
Record name | 1-(2-hydroxy-5-methylphenyl)-3-phenylpropane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80353081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-Hydroxy-5-methylphenyl)-3-phenyl-1,3-propanedione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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